methyl (2R,5S)-5-hydroxypiperidine-2-carboxylate

• IUPAC Name: methyl (2R,5S)-5-hydroxypiperidine-2-carboxylate
• InChI: InChI=1S/C7H13NO3/c1-11-7(10)6-3-2-5(9)4-8-6/h5-6,8-9H,2-4H2,1H3/t5-,6+/m0/s1
• InChI Key: KKBQWQJVUYTRDO-NTSWFWBYSA-N
• Canonical SMILES: COC(=O)C1CCC(CN1)O
• Isomeric SMILES: COC(=O)[C@H]1CC[C@@H](CN1)O
• Molecular Formula: C7H13NO3
• Molecular Weight: 159.18 g/mol

Description

The compound identified by the Chemical Abstracts Service number 150821733 is a chemical entity with specific properties and applications. This compound is often used in various scientific research fields due to its unique characteristics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound with Chemical Abstracts Service number 150821733 involves several steps, including the use of specific reagents and conditions. The exact synthetic route and reaction conditions are proprietary and may vary depending on the desired purity and yield.

Industrial Production Methods

Industrial production of this compound typically involves large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

The compound with Chemical Abstracts Service number 150821733 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures and pressures to ensure the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce an oxide, reduction may produce a reduced form of the compound, and substitution may result in a new compound with different functional groups.

Scientific Research Applications

The compound with Chemical Abstracts Service number 150821733 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic effects and mechanisms of action.

Industry: Utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism by which the compound with Chemical Abstracts Service number 150821733 exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biological and chemical effects, depending on the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to the one identified by Chemical Abstracts Service number 150821733 include other chemical entities with comparable structures and properties. These compounds may share similar applications and mechanisms of action but may differ in specific characteristics.

Uniqueness

The uniqueness of the compound with Chemical Abstracts Service number 150821733 lies in its specific structure and properties, which make it suitable for particular applications in scientific research and industry. Its distinct characteristics set it apart from other similar compounds.